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Compound of Interest

Compound Name: 1-Azidodecane

Cat. No.: B1658776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-azidodecane
(C₁₀H₂₁N₃), a long-chain aliphatic azide. While specific quantitative safety data for 1-
azidodecane is not readily available in published literature, this document extrapolates from

established safety protocols for aliphatic azides, a class of compounds recognized for their

energetic nature and potential toxicity. Researchers must exercise extreme caution and adhere

to the safety principles outlined herein.

Understanding the Hazards of 1-Azidodecane
Organic azides are energetic molecules that can decompose exothermically, and in some

cases explosively, when subjected to external energy sources such as heat, light, shock, or

pressure.[1][2][3] The stability of aliphatic azides is generally greater than that of their aromatic

counterparts and can be assessed using empirical rules based on their molecular structure.

Stability Assessment
Two common guidelines for assessing the stability of organic azides are the Carbon-to-

Nitrogen (C/N) ratio and the "Rule of Six".[1][2][4]

Carbon-to-Nitrogen Ratio (C/N): This ratio compares the number of carbon atoms to the

number of nitrogen atoms in the molecule. For 1-azidodecane (C₁₀H₂₁N₃), the C/N ratio is
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10/3 ≈ 3.33. A C/N ratio greater than 3 generally indicates a compound that is considered

relatively safe to handle in larger quantities with appropriate precautions.[4]

Rule of Six: This rule suggests that there should be at least six carbon atoms for each

energetic functional group (in this case, the azide group).[2] 1-Azidodecane, with ten carbon

atoms and one azide group, satisfies this criterion.

Based on these guidelines, 1-azidodecane is expected to be one of the more stable aliphatic

azides. However, this does not eliminate its potential hazards, and it must be handled with

care.

Chemical Hazards and Incompatibilities
The primary chemical hazards associated with 1-azidodecane are:

Formation of Hydrazoic Acid: In the presence of strong acids, 1-azidodecane can form

hydrazoic acid (HN₃), which is highly toxic and explosive.[2][4]

Reaction with Metals: Contact with heavy metals such as copper, lead, silver, and mercury

can lead to the formation of highly shock-sensitive and explosive heavy metal azides.[2][4]

Incompatibility with Chlorinated Solvents: The use of chlorinated solvents like

dichloromethane and chloroform with azides can result in the formation of dangerously

explosive di- and tri-azidomethane.[2]

Toxicity: The azide functional group is known for its toxicity, which is comparable to that of

cyanide.[4] It can be harmful if ingested, inhaled, or absorbed through the skin.[5][6][7] Alkyl

azides have also shown mutagenicity in some studies.[8]

Quantitative Data
While specific experimental data for 1-azidodecane is limited, the following table summarizes

known properties and provides general data for related compounds.
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Property 1-Azidodecane (C₁₀H₂₁N₃) General Aliphatic Azides

Molecular Formula C₁₀H₂₁N₃ R-N₃

Molecular Weight 183.29 g/mol Varies

CAS Number 62103-13-3[9] Varies

Appearance
Not specified; likely a liquid at

room temperature.

Colorless to pale yellow liquids

or low-melting solids.

Boiling Point Not available.

Generally, distillation is not

recommended due to the risk

of explosion.[3]

Decomposition Temperature Not available.

Alkyl azides are more

thermally stable than aryl

azides, with some

decomposing above 175-200

°C.[10]

Toxicity (LD₅₀) Not available.

The azide ion is highly toxic,

with an oral LD₅₀ in rabbits for

sodium azide of 10 mg/kg.[5]

[11] Alkyl azides are mutagenic

in S. typhimurium.[8]

Safety and Handling Precautions
A stringent safety protocol is mandatory when working with 1-azidodecane. The following

logical workflow outlines the essential steps for safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Azidodecane
https://ehs.stanford.edu/reference/information-azide-compounds
https://www.researchgate.net/publication/382891963_Vaporization_thermodynamics_of_normal_alkyl_azides
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://moltox.com/wp-content/uploads/2025/02/Sodium-Azide-GHS-1.pdf
https://pubmed.ncbi.nlm.nih.gov/8787815/
https://www.benchchem.com/product/b1658776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage

Waste Disposal

Review SDS and Literature

Conduct Hazard Assessment

Prepare Engineering Controls
(Fume Hood, Blast Shield)

Select Appropriate PPE

Work on Smallest Possible Scale

Use Non-Metal Utensils Avoid Heat, Shock, and Light Maintain Ventilated EnvironmentCollect in Designated, Labeled Waste Container

Store in a Cool, Dark Place
(Recommended: -18°C)

Segregate from Incompatibles

Use Tightly Sealed, Vented Container

Do Not Mix with Acidic Waste

Chemically Convert to a Stable Derivative (e.g., Amine) Before Disposal
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Potential Hazards Mitigation Strategies

Explosive Decomposition
(Heat, Shock, Light)

Use Blast Shield
Work on Small Scale

Avoid High Temperatures and Friction

Formation of Hydrazoic Acid (HN₃) Strictly Avoid Contact with Acids
Use Buffered Solutions When Necessary

Formation of Heavy Metal Azides Use Non-Metal Equipment
Avoid Contact with Heavy Metals and their Salts

Toxicity and Mutagenicity

Wear Appropriate PPE
Work in a Fume Hood

Avoid Ingestion, Inhalation, and Skin Contact

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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azidodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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